Cas no 1872709-18-6 (N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide)

• Product Name: N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide
• CAS No: 1872709-18-6
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 5296055
• Update Time: 2026-03-10

N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide

• Inchi： 1S/C10H19NOS/c1-5-7(2)9(12)11-8-6-13-10(8,3)4/h7-8H,5-6H2,1-4H3,(H,11,12)
• InChI Key： FYXUQIGDIQFUQN-UHFFFAOYSA-N
• SMILES： C(NC1CSC1(C)C)(=O)C(C)CC

Additional information on N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide

Comprehensive Guide to N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide (CAS No. 1872709-18-6): Properties, Applications, and Market Insights

N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide (CAS No. 1872709-18-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This comprehensive guide delves into the chemical properties, synthesis methods, applications, and market trends of this compound, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

The molecular structure of N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide combines a thietane ring system with an amide functional group, creating a molecule with interesting steric and electronic properties. The presence of the 2,2-dimethylthietan-3-yl moiety contributes to the compound's conformational rigidity, while the 2-methylbutanamide portion offers potential for hydrogen bonding interactions. These structural characteristics make it a subject of interest in various chemical and pharmaceutical research areas.

Recent studies have explored the potential of N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide as a building block in medicinal chemistry. Researchers are particularly interested in its possible role as a scaffold for drug development, given the increasing demand for novel heterocyclic compounds in pharmaceutical research. The compound's unique combination of a sulfur-containing heterocycle and amide functionality aligns with current trends in the search for bioactive molecules with improved pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 1872709-18-6 represents an interesting challenge due to the steric hindrance introduced by the geminal dimethyl groups on the thietane ring. Modern synthetic approaches often employ innovative strategies to construct the 2,2-dimethylthietan-3-yl framework, with recent literature highlighting the use of ring-closing metathesis or nucleophilic substitution reactions as potential pathways. These synthetic considerations are particularly relevant given the growing interest in sustainable chemistry practices and atom-economical reactions.

The physical properties of N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide have been characterized through various analytical techniques. Spectroscopic data, including NMR and mass spectra, provide valuable information about the compound's structure and purity. Such analytical characterization is crucial for quality control in research and potential industrial applications, especially in light of increasing regulatory requirements for chemical substances.

In the context of material science, the thietane-containing amide structure of this compound has shown promise as a potential monomer or additive in specialty polymer formulations. The rigid thietane ring could impart desirable mechanical properties to polymeric materials, while the amide group offers opportunities for hydrogen bonding interactions. This dual functionality makes it an interesting candidate for advanced material development, particularly in fields requiring tailored physical properties.

Market analysis indicates growing interest in specialized heterocyclic compounds like N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increasing R&D investments in drug discovery and material science. Suppliers of CAS 1872709-18-6 have reported steady demand from academic and industrial research institutions, particularly in regions with strong pharmaceutical and chemical industries.

Recent patent literature reveals innovative applications of thietane derivatives in various technological fields. While specific patents covering N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide are limited, the broader class of thietane-containing compounds has been explored for diverse applications, suggesting potential future directions for this specific molecule. Intellectual property considerations are becoming increasingly important in this sector, as companies seek to protect novel chemical entities and their applications.

Safety and handling considerations for N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, proper personal protective equipment and adequate ventilation are recommended when handling this chemical. These precautions align with the chemical industry's growing emphasis on workplace safety and responsible material management.

The future outlook for CAS 1872709-18-6 appears promising, with potential applications emerging in multiple scientific disciplines. As research into sulfur-containing heterocycles continues to advance, compounds like N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide may find new roles in medicinal chemistry, material science, and other specialized fields. The compound's unique structural features position it as an interesting subject for further investigation and potential commercial development.

For researchers interested in obtaining N-(2,2-dimethylthietan-3-yl)-2-methylbutanamide, several specialty chemical suppliers offer this compound in various quantities and purity grades. The availability of this material supports ongoing research efforts and facilitates exploration of its potential applications. As with any specialized chemical, proper documentation and regulatory compliance should be verified when sourcing this material for research or development purposes.